Cas no 1202160-36-8 ((R)-N-Demethyl Dapoxetine)
(R)-N-Demethyl Dapoxetine Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-Demethyl Dapoxetine
- (R)-methyl-[3-(naphthalen-1-yloxy)-1-phenyl-propyl]-amine
- (S)-N-Demethyl Dapoxetine
- (R)-N-Methyl-[2-(1-naphthalenyloxy)ethyl]benzenemethanamine
- (1S)-N-methyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine
- 1202160-36-8
- J-008325
- 147199-39-1
-
- Inchi: 1S/C20H21NO/c1-21-19(17-9-3-2-4-10-17)14-15-22-20-13-7-11-16-8-5-6-12-18(16)20/h2-13,19,21H,14-15H2,1H3/t19-/m0/s1
- InChI Key: SCPPXXMPTQHFGC-IBGZPJMESA-N
- SMILES: O(C1=CC=CC2C=CC=CC1=2)CC[C@@H](C1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 291.16200
- Monoisotopic Mass: 291.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 4.96030
(R)-N-Demethyl Dapoxetine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230910-10mg |
(R)-N-Demethyl Dapoxetine |
1202160-36-8 | 10mg |
$196.00 | 2023-05-18 | ||
| TRC | D230910-100mg |
(R)-N-Demethyl Dapoxetine |
1202160-36-8 | 100mg |
$1533.00 | 2023-05-18 | ||
| TRC | D230910-250mg |
(R)-N-Demethyl Dapoxetine |
1202160-36-8 | 250mg |
$ 3000.00 | 2023-09-08 |
(R)-N-Demethyl Dapoxetine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (R)-N-Demethyl Dapoxetine
Comprehensive Analysis of (R)-N-Demethyl Dapoxetine (CAS No. 1202160-36-8): Properties, Applications, and Research Insights
The compound (R)-N-Demethyl Dapoxetine (CAS No. 1202160-36-8) is a stereospecific derivative of dapoxetine, a well-known selective serotonin reuptake inhibitor (SSRI). As a chiral molecule, the (R)-enantiomer exhibits distinct pharmacological properties compared to its (S)-counterpart, making it a subject of interest in medicinal chemistry and pharmaceutical research. This article delves into its molecular characteristics, potential therapeutic applications, and the latest advancements in its synthesis and optimization.
In recent years, the demand for enantiopure pharmaceuticals has surged, driven by the need for drugs with higher efficacy and fewer side effects. (R)-N-Demethyl Dapoxetine aligns with this trend, as researchers explore its role in modulating serotonin levels. The compound's CAS No. 1202160-36-8 serves as a unique identifier in chemical databases, facilitating global research collaboration. Its structural similarity to dapoxetine—a drug used to address premature ejaculation—has sparked investigations into its potential as a metabolite or intermediate in novel therapeutic formulations.
From a synthetic perspective, (R)-N-Demethyl Dapoxetine presents challenges and opportunities. Chemists employ asymmetric synthesis and chiral resolution techniques to obtain the enantiomerically pure form. Advanced analytical methods like HPLC and NMR spectroscopy are critical for verifying its purity and configuration. The compound's logP value and solubility profile are also key parameters under study, as they influence its bioavailability and formulation stability.
The rise of precision medicine and personalized therapeutics has further elevated interest in (R)-N-Demethyl Dapoxetine. Researchers are examining its interactions with serotonin transporters (SERT) and its potential off-target effects. Questions like "How does (R)-N-Demethyl Dapoxetine compare to racemic dapoxetine?" or "What are its metabolic pathways?" are frequently searched in academic and pharmaceutical circles, reflecting the compound's relevance in CNS drug development.
Beyond pharmacology, CAS No. 1202160-36-8 is a staple in patent literature and regulatory filings. Its inclusion in drug discovery pipelines highlights its versatility as a building block for next-generation SSRIs. Environmental and green chemistry considerations also play a role, with efforts underway to develop sustainable synthesis routes that minimize waste and energy consumption.
In conclusion, (R)-N-Demethyl Dapoxetine represents a compelling case study in the evolution of chiral drugs. Its unique properties, coupled with growing scientific and industrial interest, position it as a compound of significant promise. As research progresses, its applications may expand, offering new insights into neurochemical modulation and drug design innovation.
1202160-36-8 ((R)-N-Demethyl Dapoxetine) Related Products
- 119356-76-2(N,N-Dimethyl-3-(naphthalen-1-yloxy)-1-phenylpropan-1-amine)
- 119356-77-3(Dapoxetine)
- 147199-39-1((S)-N-Demethyl Dapoxetine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)